Cas no 2715119-85-8 (2-{6-fluorospiro3.3heptan-2-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-{6-fluorospiro3.3heptan-2-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
2715119-85-8 structure
Product Name:2-{6-fluorospiro3.3heptan-2-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:2715119-85-8
MF:C13H22BFO2
MW:240.121987819672
MDL:MFCD33020465
CID:5464737
PubChem ID:155858804
Update Time:2023-11-27

2-{6-fluorospiro3.3heptan-2-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(6-Fluorospiro[3.3]heptan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-{6-fluorospiro[3.3]heptan-2-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Z4751034718
    • 2-{6-fluorospiro[3.3]heptan-2-yl}-4,4,5,5-tetrameth yl-1,3,2-dioxaborolane
    • 2-{6-fluorospiro3.3heptan-2-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • MDL: MFCD33020465
    • Inchi: 1S/C13H22BFO2/c1-11(2)12(3,4)17-14(16-11)9-5-13(6-9)7-10(15)8-13/h9-10H,5-8H2,1-4H3
    • InChI Key: SOQXOXLFTIWSHT-UHFFFAOYSA-N
    • SMILES: FC1CC2(C1)CC(B1OC(C)(C)C(C)(C)O1)C2

Computed Properties

  • Exact Mass: 240.1696883 g/mol
  • Monoisotopic Mass: 240.1696883 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 240.12
  • Topological Polar Surface Area: 18.5

2-{6-fluorospiro3.3heptan-2-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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